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Compound of Interest

Compound Name: Azido-PEG2-hydrazide-Boc

Cat. No.: B605827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azido-PEG2-hydrazide-Boc is a heterobifunctional linker molecule integral to the fields of

bioconjugation, proteomics, and drug discovery, particularly in the development of Proteolysis

Targeting Chimeras (PROTACs).[1][2] This guide provides a comprehensive overview of its

physical properties, chemical reactivity, and handling protocols, designed to equip researchers

with the essential knowledge for its effective application. The molecule incorporates three key

functional moieties: an azide group for click chemistry, a Boc-protected hydrazide for

conjugation to carbonyl-containing molecules, and a polyethylene glycol (PEG) spacer to

enhance solubility and provide spatial separation between conjugated molecules.[3][4]

Core Physical and Chemical Properties
The physical and chemical characteristics of Azido-PEG2-hydrazide-Boc are fundamental to

its application in complex biological systems. A summary of these properties is presented in the

table below.
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Property Value Source(s)

CAS Number 2100306-56-5 [2][3][5][6]

Molecular Formula C12H23N5O5 [2][3][5][6]

Molecular Weight
317.3 g/mol , 317.34 g/mol ,

317.35 g/mol
[1][5][6]

Exact Mass 317.1699 [3]

Appearance
Solid powder, Viscous Liquid

(Colorless to light yellow)
[1][3]

Purity >95% to 98% [3][4][5][7][8][9]

Solubility
Soluble in DCM, THF,

acetonitrile, DMF, and DMSO
[10]

Storage Conditions

Pure form: -20°C for up to 3

years; In solvent: -80°C.

Shipped under ambient

temperature.

[1][11]

Chemical Structure and Reactivity
Azido-PEG2-hydrazide-Boc possesses a unique trifunctional architecture that enables a

versatile range of bioconjugation strategies. The molecule consists of an azide terminus, a

central hydrophilic PEG2 linker, and a tert-butyloxycarbonyl (Boc) protected hydrazide group.
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Chemical Moieties of Azido-PEG2-hydrazide-Boc

Azide Group

PEG2 Linker

Boc-Protected Hydrazide

N3

- (CH2)2 - O - (CH2)2 - O - (CH2)2 - C(O) -

covalent bond

- NH - NH - Boc

covalent bond
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Azido-PEG2-hydrazide-Boc

Acidic Deprotection (e.g., TFA)

Step 1

Azido-PEG2-hydrazide

Hydrazone Formation

Molecule 1
(with Aldehyde/Ketone)

Azido-PEG2-Molecule 1 Conjugate

Step 2

Click Chemistry (CuAAC or SPAAC)

Molecule 2
(with Alkyne)

Molecule 2-PEG2-Molecule 1 Conjugate

Step 3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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